Cas no 88341-28-0 (1,2-Benzenedicarboxylic acid, methyl 1-methyl-2-oxopropyl ester)

• Product name: 1,2-Benzenedicarboxylic acid, methyl 1-methyl-2-oxopropyl ester
• CAS No: 88341-28-0
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 636500
• PubChem ID: 13203903

1,2-Benzenedicarboxylic acid, methyl 1-methyl-2-oxopropyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, methyl 1-methyl-2-oxopropyl ester
• 1-O-methyl 2-O-(3-oxobutan-2-yl) benzene-1,2-dicarboxylate
• DTXSID00527383
• 88341-28-0
• Methyl 3-oxobutan-2-yl benzene-1,2-dicarboxylate

• Inchi： InChI=1S/C13H14O5/c1-8(14)9(2)18-13(16)11-7-5-4-6-10(11)12(15)17-3/h4-7,9H,1-3H3
• InChI Key： LUOGMDGUGMSSLL-UHFFFAOYSA-N
• SMILES： CC(C(=O)C)OC(=O)C1=CC=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 1.7